Cas no 59647-77-7 (Benzene, 1,1'-(1,2-ethynediyl)bis[3-methoxy-)

Benzene, 1,1'-(1,2-ethynediyl)bis[3-methoxy- structure
59647-77-7 structure
Product Name:Benzene, 1,1'-(1,2-ethynediyl)bis[3-methoxy-
CAS No:59647-77-7
MF:C16H14O2
MW:238.281164646149
CID:337936
PubChem ID:14570143
Update Time:2025-04-19

Benzene, 1,1'-(1,2-ethynediyl)bis[3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-methoxy-3-[2-(3-methoxyphenyl)ethynyl]benzene
    • SOUACFRRNHSPDL-UHFFFAOYSA-N
    • DTXSID00561762
    • bis(3-methoxyphenyl)ethyne
    • SCHEMBL6132140
    • 1,1'-(1,2-ethynediyl)bis[3-methoxybenzene]
    • 59647-77-7
    • 1,1'-(Ethyne-1,2-diyl)bis(3-methoxybenzene)
    • Bis(3-methoxyphenyl)acetylene
    • Benzene, 1,1'-(1,2-ethynediyl)bis[3-methoxy-
    • Inchi: 1S/C16H14O2/c1-17-15-7-3-5-13(11-15)9-10-14-6-4-8-16(12-14)18-2/h3-8,11-12H,1-2H3
    • InChI Key: SOUACFRRNHSPDL-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C(C#CC2=CC=CC(=C2)OC)C=1

Computed Properties

  • Exact Mass: 238.09942
  • Monoisotopic Mass: 238.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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